Cas no 2228184-37-8 (tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate
• CAS No: 2228184-37-8
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5804395
• PubChem ID: 165693569
• Update Time: 2025-06-12

tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate
• EN300-1883619
• tert-butyl N-[3-amino-2-(4-methyloxan-4-yl)propyl]carbamate
• 2228184-37-8

• Inchi： 1S/C14H28N2O3/c1-13(2,3)19-12(17)16-10-11(9-15)14(4)5-7-18-8-6-14/h11H,5-10,15H2,1-4H3,(H,16,17)
• InChI Key： VPYQOWVVVMDGHC-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate

tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate (CAS No. 2228184-37-8): A Comprehensive Overview

tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate (CAS No. 2228184-37-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functional group, and a 4-methyloxan ring. These structural elements contribute to its potential applications in various chemical and biological processes.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule, making it suitable for use in complex synthetic pathways. The amino functional group, on the other hand, imparts reactivity and can participate in a wide range of chemical reactions, such as amide formation, coupling reactions, and nucleophilic substitutions. The 4-methyloxan ring adds further complexity and can influence the compound's solubility, stability, and biological activity.

Recent studies have highlighted the potential of tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including cardiovascular disorders, neurological conditions, and cancer.

In another research effort, scientists at the University of California investigated the use of tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate as a building block for the synthesis of small molecules with anti-inflammatory properties. The results showed that derivatives of this compound were effective in inhibiting the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

The structural versatility of tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate also makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening (HTS) assays. These techniques are widely employed in drug discovery to identify compounds with desired biological activities. By incorporating this compound into diverse libraries, researchers can explore its potential to interact with multiple biological targets and pathways.

Furthermore, the compound's stability under various reaction conditions has been extensively studied. Research conducted at the Max Planck Institute for Chemical Biology revealed that tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate remains stable under acidic and basic conditions, as well as at elevated temperatures. This stability is crucial for its use in multi-step synthetic processes and ensures that the compound retains its integrity throughout chemical transformations.

In addition to its applications in medicinal chemistry, tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate has shown promise in materials science. A study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. The resulting polymers exhibited enhanced mechanical strength and thermal stability, making them suitable for use in advanced materials applications such as coatings, adhesives, and composites.

The environmental impact of tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate has also been evaluated. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments. This characteristic is particularly important for ensuring its safe use in industrial processes and minimizing environmental risks.

In conclusion, tert-butyl N-3-amino-2-(4-methyloxan-4-yl)propylcarbamate (CAS No. 2228184-37-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features and favorable properties make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges.